molecular formula C10H11BrO2S B8610917 Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]- CAS No. 129800-98-2

Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]-

Cat. No.: B8610917
CAS No.: 129800-98-2
M. Wt: 275.16 g/mol
InChI Key: WBSHCYNWADKVBN-UHFFFAOYSA-N
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Description

Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]- is a useful research compound. Its molecular formula is C10H11BrO2S and its molecular weight is 275.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, [[2-(bromomethyl)-2-propenyl]sulfonyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

129800-98-2

Molecular Formula

C10H11BrO2S

Molecular Weight

275.16 g/mol

IUPAC Name

2-(bromomethyl)prop-2-enylsulfonylbenzene

InChI

InChI=1S/C10H11BrO2S/c1-9(7-11)8-14(12,13)10-5-3-2-4-6-10/h2-6H,1,7-8H2

InChI Key

WBSHCYNWADKVBN-UHFFFAOYSA-N

Canonical SMILES

C=C(CS(=O)(=O)C1=CC=CC=C1)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of crude (2-chloromethyl-prop-2-ene-1-sulfonyl)-benzene (186 g, assumed 0.80 mmol) in a mixture of dibromomethane (400 ml) and of dimethylformamide (800 ml) was stirred at room temperature during the addition of sodium bromide (82 g, 0.80 mmol). The resulting suspension was stirred at 100° C. for 16 hours, then cooled to room temperature and concentrated in vacuo. The crude material was dissolved in of ethyl acetate (750 ml) and the resulting solution was washed with water (750 ml) and brine (750 ml), dried (anhydrous magnesium sulfate) and concentrated in vacuo. The crude product was recrystallised from isopropyl ether to give (2-bromomethyl-prop-2-ene-1-sulfonyl)-benzene (82 g, 37%). Mass spectrum 276 [M+H]+.
Quantity
186 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
800 mL
Type
reactant
Reaction Step Two
Quantity
82 g
Type
reactant
Reaction Step Two

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